N-(3,5-dimethoxyphenyl)-4-fluoro-3-methylbenzenesulfonamide

• Molecular Formula: C15H16FNO4S
• Molecular Weight: 325.4 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)-4-fluoro-3-methylbenzenesulfonamide
• InChI: InChI=1S/C15H16FNO4S/c1-10-6-14(4-5-15(10)16)22(18,19)17-11-7-12(20-2)9-13(8-11)21-3/h4-9,17H,1-3H3
• InChI Key: MCHCOOSANRZQEK-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC(=CC(=C2)OC)OC)F

Description

N-(3,5-dimethoxyphenyl)-4-fluoro-3-methylbenzenesulfonamide, also known as 25F-NBOMe, is a novel synthetic hallucinogen belonging to the phenethylamine family. It is a potent agonist of the 5-HT2A receptor, which is responsible for the psychedelic effects of many hallucinogens. 25F-NBOMe has gained popularity in recent years as a recreational drug due to its potent effects and low cost. However, its use has been associated with a number of adverse effects, including seizures, cardiovascular complications, and even death.

Mechanism of Action

The hallucinogenic effects of N-(3,5-dimethoxyphenyl)-4-fluoro-3-methylbenzenesulfonamide are thought to be due to its agonist activity at the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. Activation of this receptor leads to an increase in the release of neurotransmitters such as serotonin and dopamine, which are responsible for the psychedelic effects of many hallucinogens.
Biochemical and physiological effects:
Studies have shown that N-(3,5-dimethoxyphenyl)-4-fluoro-3-methylbenzenesulfonamide can cause a range of physiological and biochemical effects, including changes in heart rate, blood pressure, and body temperature. It has also been found to increase the release of certain hormones, such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dimethoxyphenyl)-4-fluoro-3-methylbenzenesulfonamide in lab experiments is its high potency, which allows researchers to use smaller amounts of the compound. However, its potential for adverse effects, such as seizures and cardiovascular complications, means that caution must be taken when handling and administering the compound.

Future Directions

Future research on N-(3,5-dimethoxyphenyl)-4-fluoro-3-methylbenzenesulfonamide could focus on its potential therapeutic applications, particularly in the treatment of mood disorders such as depression and anxiety. Studies could also investigate the mechanisms underlying its adverse effects, with the aim of developing safer and more effective hallucinogens. Additionally, research could explore the potential use of N-(3,5-dimethoxyphenyl)-4-fluoro-3-methylbenzenesulfonamide as a tool for studying the 5-HT2A receptor and its role in the regulation of mood, perception, and cognition.

Synthesis Methods

The synthesis of N-(3,5-dimethoxyphenyl)-4-fluoro-3-methylbenzenesulfonamide involves the reaction of 4-fluoro-3-methylbenzenesulfonyl chloride with N-(3,5-dimethoxyphenyl)acetamide in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

Research on N-(3,5-dimethoxyphenyl)-4-fluoro-3-methylbenzenesulfonamide has primarily focused on its pharmacological properties and potential therapeutic applications. Studies have shown that it is a potent agonist of the 5-HT2A receptor, with a binding affinity similar to that of LSD. It has also been found to have activity at other serotonin receptors, as well as at the dopamine D2 receptor.